2-(Cyclohex-1-en-1-ylmethoxy)tetrahydrofuran
Overview
Description
2-(Cyclohex-1-en-1-ylmethoxy)tetrahydrofuran is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields. This compound is a cyclic ether that contains a cyclohexene ring and a tetrahydrofuran ring. The synthesis of this compound has been a topic of interest for many researchers, and its mechanism of action and physiological effects have also been studied extensively.
Mechanism of Action
The mechanism of action of 2-(Cyclohex-1-en-1-ylmethoxy)tetrahydrofuran is not well understood. However, it is believed that this compound may act as a Lewis acid or a Brønsted acid in certain reactions. Its ability to form stable complexes with other molecules may also play a role in its mechanism of action.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(Cyclohex-1-en-1-ylmethoxy)tetrahydrofuran are not well documented. However, studies have shown that this compound may have antimicrobial properties. It has also been shown to inhibit the growth of certain cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(Cyclohex-1-en-1-ylmethoxy)tetrahydrofuran in lab experiments include its stability, its ability to act as a chiral building block, and its potential as a solvent. However, its limitations include its high cost and the difficulty of synthesizing it in large quantities.
Future Directions
There are many future directions for research involving 2-(Cyclohex-1-en-1-ylmethoxy)tetrahydrofuran. One area of interest is the development of new synthesis methods that are more efficient and cost-effective. Another area of interest is the study of its potential as a drug candidate for the treatment of various diseases. Additionally, the use of this compound as a solvent for various chemical reactions could be further explored.
Scientific Research Applications
The potential applications of 2-(Cyclohex-1-en-1-ylmethoxy)tetrahydrofuran in scientific research are vast. This compound has been used as a building block for the synthesis of other compounds, such as chiral ligands and natural products. It has also been studied for its potential use as a solvent for various chemical reactions. Additionally, 2-(Cyclohex-1-en-1-ylmethoxy)tetrahydrofuran has been used as a starting material for the synthesis of biologically active compounds.
properties
IUPAC Name |
2-(cyclohexen-1-ylmethoxy)oxolane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18O2/c1-2-5-10(6-3-1)9-13-11-7-4-8-12-11/h5,11H,1-4,6-9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MORPMPVEIOUFHX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=CC1)COC2CCCO2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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